Cas no 102226-41-5 (2H,3H,4H-pyrido[4,3-b][1,4]oxazine)

• Product Name: 2H,3H,4H-pyrido[4,3-b][1,4]oxazine
• CAS No: 102226-41-5
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD08062756
• CID: 124982
• PubChem ID: 21885950
• Update Time: 2025-05-25

2H,3H,4H-pyrido[4,3-b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-2H-pyrido[4,3-b][1,4]oxazine
• 2H-Pyrido[4,3-b]-1,4-oxazine,3,4-dihydro-
• 3,4-dihydro-2H-Pyrido[4,3-b]-1,4-oxazine
• 2H,3H,4H-pyrido[4,3-b][1,4]oxazine
• 2H-Pyrido[4,3-b]-1,4-oxazine,3,4-dihydro-(9CI)
• 102226-41-5
• EN300-101295
• SCHEMBL1191190
• MFCD08062756
• AS-42281
• SY130741
• FT-0753201
• EX-A3316-6
• AKOS006283986
• DTXSID90619448
• AB43406
• 2253772-47-1
• CS-0057877
• HKSOYMJNDHHYEI-UHFFFAOYSA-N
• DB-058782

• MDL： MFCD08062756
• Inchi： 1S/C7H8N2O/c1-2-8-5-6-7(1)10-4-3-9-6/h1-2,5,9H,3-4H2
• InChI Key： HKSOYMJNDHHYEI-UHFFFAOYSA-N
• SMILES： O1C2C=CN=CC=2NCC1

Computed Properties

• Exact Mass: 136.06374
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.168
• Melting Point: NA
• Boiling Point: 285.731℃ at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.545
• PSA: 34.15
• LogP: 1.02390
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2H,3H,4H-pyrido[4,3-b][1,4]oxazine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 2H,3H,4H-pyrido[4,3-b][1,4]oxazine

Pyrido[4,3-b][1,4]oxazine: A Comprehensive Overview

The compound pyrido[4,3-b][1,4]oxazine, also known by its CAS number CAS 102226-41-5, is a heterocyclic aromatic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives and exhibits a fused ring system consisting of a pyridine ring and an oxazine ring. The structural uniqueness of pyrido[4,3-b][1,4]oxazine makes it a valuable molecule for exploring novel chemical reactions and potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of pyrido[4,3-b][1,4]oxazine in the development of new pharmaceutical agents. Researchers have focused on its ability to act as a scaffold for constructing bioactive molecules with potential therapeutic applications. For instance, the compound has been investigated for its role in inhibiting certain enzymes associated with neurodegenerative diseases. The findings suggest that pyrido[4,3-b][1,4]oxazine-based compounds could serve as leads for developing drugs targeting Alzheimer's disease and other related conditions.

In addition to its pharmaceutical applications, pyrido[4,3-b][1,4]oxazine has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Recent research has demonstrated that derivatives of this compound can exhibit excellent charge transport properties, which are essential for applications in thin-film transistors and light-emitting diodes (LEDs). These findings underscore the potential of pyrido[4,3-b][1,4]oxazine as a building block for next-generation electronic materials.

The synthesis of pyrido[4,3-b][1,4]oxazine has been optimized through various methodologies over the years. Traditional approaches involve multi-step synthesis pathways that often require harsh reaction conditions. However, recent advancements have introduced more efficient methods using catalytic processes and microwave-assisted synthesis. These innovations not only enhance the yield but also reduce the environmental impact of producing this compound.

Beyond its direct applications in chemistry and materials science, pyrido[4,3-b][1,4]oxazine has also been utilized as a model system for studying fundamental chemical reactions. Its reactivity under different conditions provides insights into the behavior of similar heterocyclic compounds. For example, studies on the electrocyclic reactions of this compound have contributed to our understanding of pericyclic reactions and their stereochemical outcomes.

In terms of safety considerations, while handling CAS 102226-41-5, it is essential to follow standard laboratory protocols to ensure safe practices. Proper ventilation and personal protective equipment are recommended when working with this compound to minimize exposure risks.

The future prospects for pyrido[4,3-b][1,4]oxazine-based research appear bright. With ongoing advancements in synthetic chemistry and materials science, this compound is expected to play an increasingly important role in developing innovative solutions across multiple industries. As researchers continue to explore its properties and potential applications further insights into its utility will undoubtedly emerge.